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Compound of Interest

Compound Name: 5-Bromoisoquinoline

Cat. No.: B027571

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromoisoquinoline is a pivotal heterocyclic compound that serves as a versatile building
block in the synthesis of a wide array of complex molecules. Its unique electronic and steric
properties make it an invaluable intermediate in the development of novel pharmaceuticals,
agrochemicals, and advanced materials. This technical guide provides an in-depth review of 5-
bromoisoquinoline, encompassing its chemical and physical properties, detailed synthesis
protocols, and significant applications, with a particular focus on its role in medicinal chemistry
and drug discovery.

Chemical and Physical Properties

5-Bromoisoquinoline is a substituted aromatic compound with a bromine atom at the 5-
position of the isoquinoline ring.[1] This substitution significantly influences its reactivity and
makes it a key precursor for further functionalization.[2]
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Property Value References

CAS Number 34784-04-8 [31[4]1[5]1[6]

Molecular Formula CoHeBrN [31[41[6]

Molecular Weight 208.05 g/mol [31[7]
White to yellow-brown

Appearance , _ [4][6]
crystalline solid

Melting Point 83-87 °C (4116118l

Boiling Point 312.3 °C at 760 mmHg [4]

Density 1.564 g/cm3 [419]

Flash Point 142.7 °C [4]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [4]
Acetate, Methanol

pKa 4.39 £ 0.13 (Predicted) [4]

Synthesis of 5-Bromoisoquinoline

The synthesis of 5-bromoisoquinoline is most effectively achieved through the electrophilic
bromination of isoquinoline. Careful control of reaction conditions, particularly temperature, is
crucial to selectively obtain the 5-bromo isomer and avoid the formation of undesired side
products like 8-bromoisoquinoline and 5,8-dibromoisoquinoline.[10][11]

Experimental Protocol: Bromination of Isoquinoline

This protocol is adapted from a well-established procedure for the selective bromination of
isoquinoline.[6][10][11]

Materials:
 Isoquinoline

o Concentrated Sulfuric Acid (96%)
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e N-Bromosuccinimide (NBS), recrystallized
o Diethyl ether

e 1M Sodium Hydroxide (NaOH) solution

e Anhydrous Magnesium Sulfate (MgSQOa)

e Crushed ice

e 25% aqueous Ammonia (NH3s)
Equipment:

Three-necked, round-bottomed flask

« Internal thermometer

e Mechanical stirrer

o Addition funnel with a nitrogen inlet
e Dry ice-acetone bath

e Glass filter funnel

e Separatory funnel

» Rotary evaporator

o Fractional distillation apparatus
Procedure:

e Reaction Setup: A 1-L, three-necked, round-bottomed flask is charged with 340 mL of
concentrated sulfuric acid (96%) and cooled to 0°C in an ice-water bath.[10]

» Addition of Isoquinoline: 40 mL (44.0 g, 330 mmol) of isoquinoline is slowly added from the
addition funnel to the stirred acid, ensuring the internal temperature remains below 30°C.[10]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


http://orgsyn.org/demo.aspx?prep=v81p0098
http://orgsyn.org/demo.aspx?prep=v81p0098
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Cooling: The resulting solution is cooled to -25°C using a dry ice-acetone bath.[6][10]

o Addition of NBS: 64.6 g (363 mmol) of recrystallized N-bromosuccinimide is added in
portions to the vigorously stirred solution, maintaining the internal temperature between
-26°C and -22°C.[10][11]

e Reaction: The suspension is stirred for 2 hours at -22 + 1°C and then for 3 hours at -18 +
1°C.[6][10][11]

» Quenching: The reaction mixture is poured onto 1.0 kg of crushed ice in a 5-L flask.[10]

e Neutralization: The pH of the mixture is adjusted to 9.0 by the slow addition of 25% aqueous
ammonia, while keeping the internal temperature below 25°C.[10]

o Extraction: The resulting alkaline suspension is extracted three times with diethyl ether (800
mL, then 2 x 200 mL).[10]

e Washing: The combined organic phases are washed with 200 mL of 1M NaOH and 200 mL
of water.[10]

e Drying and Concentration: The organic layer is dried over anhydrous MgSOQa, filtered, and
concentrated under reduced pressure to yield a light brown solid.[10]

 Purification: The crude product is purified by fractional distillation under reduced pressure (bp
145-149°C at 14 mmHg) to afford 34-36 g (47-49% yield) of 5-bromoisoquinoline as a
white solid.[10]

Synthesis Workflow Diagram
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Caption: Synthetic workflow for the preparation of 5-Bromoisoquinoline.

Applications of 5-Bromoisoquinoline

5-Bromoisoquinoline is a key starting material in a variety of chemical transformations,
primarily driven by the reactivity of the bromine substituent.[4][12] It is extensively used in
palladium-catalyzed cross-coupling reactions to introduce new carbon-carbon and carbon-
heteroatom bonds.[2][12]

Medicinal Chemistry and Drug Development

The isoquinoline scaffold is a common motif in many biologically active compounds and natural
products, including morphine and berberine.[13][14][15] 5-Bromoisoquinoline serves as a
crucial building block for the synthesis of novel pharmaceutical agents, particularly in the fields
of oncology and neurology.[1] Its structure allows for modifications that can enhance biological
activity.[1]
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Application Area

Description

References

Antitumor Agents

Serves as a key intermediate
in the synthesis of compounds
with potential antitumor

properties.[9]

[9]

AMPA Receptor Antagonists

Used in the synthesis of
competitive AMPA receptor
antagonists, which are
investigated for neurological
disorders.[9]

[°]

Antimicrobial Agents

The isoquinoline core, which
can be derived from 5-
bromoisoquinoline, is present
in novel antimicrobial
compounds active against
multidrug-resistant bacteria.
[16]

[16]

Enzyme Inhibitors

The versatile reactivity of 5-
bromoisoquinoline allows for
the synthesis of molecules
designed to interact with

specific enzyme active sites.

Materials Science

The unique photophysical properties of the isoquinoline ring system make 5-

bromoisoquinoline a valuable precursor in materials science.[1]
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Application Area Description References

Used in the development of
Organic Semiconductors advanced materials with [1]

semiconducting properties.

Employed in the synthesis of
fluorescent materials for

Fluorescent Dyes ) ) ) [1]
imaging technologies and

Sensors.

- " _ The isoquinoline moiety can be
Organic Light-Emitting Devices

incorporated into molecules [1]
(OLEDS)

designed for use in OLEDs.

Key Chemical Transformations

5-Bromoisoquinoline readily participates in several important chemical reactions, enabling the
synthesis of a diverse range of derivatives.
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Caption: Key cross-coupling reactions involving 5-Bromoisoquinoline.

Biological Activity and Signaling Pathways

While 5-bromoisoquinoline itself is primarily a synthetic intermediate, the isoquinoline
alkaloids as a class exhibit a broad spectrum of biological activities.[14][15] These activities are
often attributed to their ability to interact with various biological targets. For instance, certain
isoquinoline derivatives have been shown to inhibit enzymes like acetylcholinesterase or act as
antagonists at neurotransmitter receptors.[14][15]

The antiviral potential of isoquinoline alkaloids has also been a subject of investigation.[17]
Some studies suggest that these compounds may interfere with viral replication by modulating
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host cell signaling pathways, such as the NF-kB and MAPK/ERK pathways.[17]

Isoquinoline
Alkaloid

Cell Surface Receptor

// I
Activates _ -~ Inhibits Inhibits

Z l
-

NF-kB Pathway MAPK/ERK Pa@

Promotes romotes

Viral Replication

Click to download full resolution via product page

Caption: Potential mechanism of antiviral action for some isoquinoline alkaloids.

Conclusion

5-Bromoisoquinoline is a high-value chemical intermediate with significant utility in both
academic research and industrial applications. Its well-defined reactivity, particularly in
palladium-catalyzed cross-coupling reactions, provides a reliable platform for the construction
of complex molecular architectures. The continued exploration of new synthetic methodologies
and the application of 5-bromoisoquinoline in the synthesis of novel bioactive compounds
and functional materials will undoubtedly lead to further advancements in medicinal chemistry
and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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